Cas no 27445-09-6 (Ethyl (2,6-Dichloro-4-formylphenoxy)acetate)

Ethyl (2,6-Dichloro-4-formylphenoxy)acetate structure
27445-09-6 structure
Product Name:Ethyl (2,6-Dichloro-4-formylphenoxy)acetate
CAS No:27445-09-6
MF:C11H10Cl2O4
MW:277.100701808929
CID:2115760
PubChem ID:2899757
Update Time:2025-04-21

Ethyl (2,6-Dichloro-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2,6-dichloro-4-formylphenoxy)acetate
    • STK201265
    • VS-07670
    • Oprea1_495481
    • AKOS000326707
    • SCHEMBL13858951
    • BBL024108
    • LYAJUXMTVVWOSR-UHFFFAOYSA-N
    • ethyl (2,6-dichloro-4-formylphenoxy)acetate
    • DA-34584
    • 27445-09-6
    • Oprea1_658364
    • CS-0118664
    • Ethyl (2,6-Dichloro-4-formylphenoxy)acetate
    • Inchi: 1S/C11H10Cl2O4/c1-2-16-10(15)6-17-11-8(12)3-7(5-14)4-9(11)13/h3-5H,2,6H2,1H3
    • InChI Key: LYAJUXMTVVWOSR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)C=C(C=1OCC(=O)OCC)Cl

Computed Properties

  • Exact Mass: 275.9956142Da
  • Monoisotopic Mass: 275.9956142Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 376.2±37.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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